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Compound of Interest

Compound Name: Nacresertib

Cat. No.: B15590139 Get Quote

Essential guidance for the safe laboratory use of Nacresertib, a potent serine/threonine kinase

inhibitor, is critical for protecting researchers and ensuring operational integrity. As a potent,

biologically active small molecule, it should be treated as potentially hazardous. The following

guidelines are designed to provide immediate and essential safety and logistical information to

minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A multi-layered approach to PPE is mandatory when handling Nacresertib. The following table

summarizes the recommended PPE for various laboratory activities involving this compound.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator to prevent inhalation of fine

powders.[1] Gloves: Two pairs of nitrile gloves

(double-gloving) to be changed immediately

upon contamination.[1] Eye Protection:

Chemical splash goggles to provide a complete

seal around the eyes.[1] Lab Coat: A dedicated

lab coat, preferably disposable or made of a

non-absorbent material.[1] Ventilation: All

weighing and aliquoting must be performed in a

certified chemical fume hood or a powder

containment hood.[1]

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves.[1] Eye

Protection: Chemical splash goggles or a face

shield if there is a significant splash risk.[1] Lab

Coat: Standard laboratory coat.[1] Ventilation:

Work should be conducted in a chemical fume

hood.[1]

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves.[1] Eye Protection: Safety

glasses with side shields.[1] Lab Coat: Standard

laboratory coat.[1] Biological Safety Cabinet: All

cell culture work should be performed in a Class

II biological safety cabinet to maintain sterility

and protect the user.[1]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves.[1] Eye Protection: Chemical splash

goggles.[1] Lab Coat: Standard laboratory coat.

[1]

Operational Plan for Safe Handling
A clear and concise operational plan is essential for the safe management of Nacresertib
within the laboratory.
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Receiving and Storage:

Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.[1]

Log: Document the receipt, quantity, and storage location in the laboratory's chemical

inventory.[1]

Store: Store Nacresertib in a cool, dry, and well-ventilated area, away from incompatible

materials.[1] The container should be tightly sealed and clearly labeled.[1]

Handling Procedures:

Designated Area: All work with Nacresertib should be conducted in a designated and clearly

marked area within the laboratory.[1]

Fume Hood: All manipulations of the solid compound and concentrated solutions must be

performed in a certified chemical fume hood.[1]

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not

possible, thoroughly decontaminate equipment after use.[1]
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Safe handling workflow for Nacresertib.
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Accidental Release Measures
In the event of a spill, evacuate the area and prevent unprotected personnel from entering. For

a small spill of solid material, gently cover with an absorbent material to avoid raising dust, then

collect into a sealed container for disposal. For liquid spills, absorb with an inert material and

place in a sealed container for disposal. Ensure adequate ventilation during cleanup.

Disposal Plan
All waste contaminated with Nacresertib, including empty containers, disposable PPE, and

cleaning materials, must be disposed of as hazardous waste.[1] Follow all local, state, and

federal regulations for hazardous waste disposal. Do not dispose of down the drain or in

regular trash.

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Disclaimer: This information is intended as a guide for trained professionals and is based on

general safety principles for handling potent kinase inhibitors. It is not a substitute for a formal

safety review and risk assessment. Always consult the specific Safety Data Sheet (SDS) for

any chemical before use. If an SDS for Nacresertib is not available, treat the compound with

extreme caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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